N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-phenoxyacetamide

• IUPAC Name: N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)-2-phenoxyacetamide
• InChI: InChI=1S/C17H16N2O4/c20-16(11-23-13-4-2-1-3-5-13)19-12-6-7-15-14(10-12)17(21)18-8-9-22-15/h1-7,10H,8-9,11H2,(H,18,21)(H,19,20)
• InChI Key: XXSLJBDQHHVRLD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2)NC(=O)COC3=CC=CC=C3)C(=O)N1
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-phenoxyacetamide, also known as TRO19622, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

• Design and Synthesis for Biological Activities : Compounds like 1,2,4-Triazole-based benzothiazole/benzoxazole derivatives, including those structurally related to N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-phenoxyacetamide, are synthesized for potential anti-inflammatory activity and p38α MAP kinase inhibition (Tariq et al., 2018). Such compounds may show promise in therapeutic applications for inflammation-related disorders.

• Biocatalysis and Environmental Applications : The study of laccase-catalyzed biotransformations involving N-hydroxy compounds, akin to the compound , is crucial for applications like paper pulp delignification and degradation of polycyclic hydrocarbons (Xu et al., 2000). This area is significant for environmental biotechnology and industrial processes.

• Development of Novel Heterocyclic Compounds : Research involving the construction of the dibenzo[d,f][1,3]oxazepine skeleton, closely related to the chemical structure of the queried compound, is pivotal in developing biologically active substances (Murata et al., 2021). Such studies are important for discovering new drugs and therapeutic agents.

• Exploration of Pharmacological Activities : The synthesis and identification of oxazepine compounds from 2-Aminobenzimidazole (Adnan et al., 2014), similar to the compound in focus, are integral to exploring a range of pharmacological activities. This research aids in expanding the library of compounds with potential therapeutic benefits.

• Catalytic Asymmetric Reactions : Investigations into catalytic asymmetric reactions involving dibenzo[b,f][1,4]oxazepine moieties, structurally related to the compound , are significant in medicinal chemistry (Munck et al., 2018). Such research contributes to the synthesis of chiral compounds, which are important in drug development.

• Dibenzo[b,f][1,4]oxazepines in Medicinal Chemistry : The study of dibenzo[b,f][1,4]oxazepines, closely related structurally to the queried compound, reveals their influence on pharmacology at various receptors and GPCRs (Naporra et al., 2016). This area is crucial for understanding receptor-ligand interactions and developing targeted therapies.